
Application Notes and Protocols for Studying
Transcriptional Repression Using CCT374705

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CCT374705

Cat. No.: B15606651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CCT374705 is a potent and orally bioavailable small molecule inhibitor of the transcriptional

repressor B-cell lymphoma 6 (BCL6).[1][2] BCL6 plays a critical role in the formation of

germinal centers and is frequently implicated in the pathogenesis of diffuse large B-cell

lymphoma (DLBCL).[3][4][5] It functions as a sequence-specific transcriptional repressor by

recruiting corepressor complexes, including SMRT, NCoR, and BCOR, to the promoter regions

of its target genes.[3][6] This repression of genes involved in cell cycle control, DNA damage

response, and differentiation is crucial for the proliferation and survival of lymphoma cells.[1][7]

[8][9] CCT374705 disrupts the protein-protein interaction between BCL6 and its corepressors,

leading to the de-repression of BCL6 target genes and subsequent anti-proliferative effects in

BCL6-dependent cancer cells.[3][6][8] These application notes provide detailed protocols for

utilizing CCT374705 as a chemical probe to study BCL6-mediated transcriptional repression.
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Parameter Value Cell Line/Assay Reference

IC50 4.8 nM BCL6 Inhibition [1][2]

GI50 < 100 nM OCI-Ly1 [2]

GI50 < 100 nM Karpas 422 [2]

In Vivo Pharmacodynamic Marker Modulation

Treatment Gene
Fold Change
in mRNA
Expression

Model System Reference

CCT374705 (50

mg/kg, p.o.)
ARID3A

Significant

Increase

Karpas 422

Tumor Xenograft
[2]

Signaling Pathway
The following diagram illustrates the mechanism of BCL6-mediated transcriptional repression

and its inhibition by CCT374705. BCL6 homodimerizes via its BTB domain and recruits

corepressor complexes (CoR) to the promoter of its target genes, leading to transcriptional

repression. CCT374705 binds to the BTB domain of BCL6, preventing the recruitment of

corepressors and thereby reactivating the expression of BCL6 target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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